(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA

• Molecular Formula: C47H72N7O18P3S
• Molecular Weight: 1148.1 g/mol
• InChI: InChI=1S/C47H72N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-35(55)30-38(57)76-29-28-49-37(56)26-27-50-45(60)42(59)47(2,3)32-69-75(66,67)72-74(64,65)68-31-36-41(71-73(61,62)63)40(58)46(70-36)54-34-53-39-43(48)51-33-52-44(39)54/h5-6,8-9,11-12,14-15,17-18,20-21,33-34,36,40-42,46,58-59H,4,7,10,13,16,19,22-32H2,1-3H3,(H,49,56)(H,50,60)(H,64,65)(H,66,67)(H2,48,51,52)(H2,61,62,63)/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-/t36-,40-,41-,42+,46-/m1/s1
• InChIKey: ZPEHOKYKIUTRAM-YIHFRTTKSA-N

3-Oxo-DHA-CoA: Key Intermediate in DHA Biosynthesis

(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA (commonly abbreviated as 3-oxo-DHA-CoA) is an unsaturated very long-chain fatty acyl-CoA (VLCFA-CoA) derivative, formally the condensation product of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoic acid and coenzyme A [1]. It is a 3-oxo (β-keto) acyl-CoA with a 26-carbon hexaenoic chain (C26:6 ω-3) and serves as the direct 3-oxoacyl-CoA intermediate in the elongation of tetracosahexaenoyl-CoA (C24:6 ω-3) by the enzyme very-long-chain fatty acid elongase 4 (ELOVL4) [2]. This compound occupies a critical juncture in the biosynthesis of docosahexaenoic acid (DHA, C22:6 ω-3) within the endoplasmic reticulum and the subsequent peroxisomal β-oxidation pathway [3].

Primary workflow ELOVL4-catalyzed condensation studies

Pathway context Peroxisomal β-oxidation and DHA biosynthesis

Selection logic Chain-length and polyunsaturation-specific intermediate

• [1] Hastings, J., Owen, G., Dekker, A., Ennis, M., Kale, N., Muthukrishnan, V., Turner, S., Swainston, N., Mendes, P., & Steinbeck, C. (2016). ChEBI in 2016: Improved services and an expanding collection of metabolites. Nucleic Acids Research, 44(D1), D1214–D1219. CHEBI:74585 - (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA. View Source
• [2] Caspi, R., Billington, R., Ferrer, L., Foerster, H., Fulcher, C. A., Keseler, I. M., Kothari, A., Krummenacker, M., Latendresse, M., Mueller, L. A., Ong, Q., Paley, S., Subhraveti, P., Weaver, D. S., & Karp, P. D. (2020). The MetaCyc database of metabolic pathways and enzymes – a 2019 update. Nucleic Acids Research, 48(D1), D445–D453. Reaction: RXN-20386. View Source
• [3] Ferdinandusse, S., Denis, S., Mooijer, P. A., Zhang, Z., Reddy, J. K., Spector, A. A., & Wanders, R. J. (2001). Identification of the peroxisomal beta-oxidation enzymes involved in the biosynthesis of docosahexaenoic acid. Journal of Lipid Research, 42(12), 1987–1995. View Source

3-Oxo-DHA-CoA: Irreplaceable by Generic 3-Oxoacyl-CoAs

Generic 3-oxoacyl-CoA compounds (e.g., 3-oxopalmitoyl-CoA, 3-oxo-C26:0-CoA) are unsuitable surrogates for (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA due to profound differences in enzyme substrate specificity and biological context. The very-long-chain fatty acid elongase ELOVL4 exhibits strict selectivity for polyunsaturated C24 ω-3 substrates to generate this specific hexaenoic 3-oxo intermediate, a step that cannot be recapitulated using saturated or shorter-chain analogs [1]. Furthermore, the downstream peroxisomal β-oxidation machinery discriminates between 3-oxoacyl-CoA species, and studies have shown that the metabolic fate of C24:6 ω-3-CoA (the precursor to this compound) is distinct from that of C22:6 ω-3-CoA, with a 2.7-fold higher oxidation rate and a 7-fold lower incorporation into membrane lipids [2]. Using a non-specific 3-oxoacyl-CoA therefore risks misrepresenting the unique flux dynamics of the DHA biosynthetic pathway and yields non-physiological data in any assay designed to probe ω-3 polyunsaturated fatty acid metabolism.

Enzyme specificity mismatch

ELOVL4 substrate preference for polyunsaturated C24 ω-3 may not translate to generic 3-oxoacyl-CoAs.

Metabolic flux partitioning differs

Saturated or shorter-chain analogs can alter oxidation rates and membrane incorporation readouts.

Downstream thioesterase discrimination

Peroxisomal thioesterases distinguish chain lengths, potentially skewing apparent pathway activity.

• [1] Carmona-Antoñanzas, G., Monroig, Ó., Dick, J. R., Davie, A., & Tocher, D. R. (2011). Biosynthesis of very long-chain fatty acids (C > 24) in Atlantic salmon: Cloning, functional characterisation, and tissue distribution of an Elovl4 elongase. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 159(3), 122–129. View Source
• [2] Ferdinandusse, S., Denis, S., Dacremont, G., & Wanders, R. J. (2003). Studies on the metabolic fate of n-3 polyunsaturated fatty acids. Journal of Lipid Research, 44(10), 1992–1997. View Source

3-Oxo-DHA-CoA: Evidence-Based Comparison with Analogs

ELOVL4 Substrate Specificity for C24:6 ω-3

The formation of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is catalyzed exclusively by very-long-chain fatty acid elongase 4 (ELOVL4) using (6Z,9Z,12Z,15Z,18Z,21Z)-tetracosahexaenoyl-CoA (C24:6 ω-3-CoA) and malonyl-CoA as substrates. While many 3-oxoacyl-CoA synthases (EC 2.3.1.199) exist with varying chain-length specificities (e.g., FAE1 in plants prefers C16–C18, CER6 prefers C22–C32 [1]), mammalian ELOVL4 is specifically required for the elongation of polyunsaturated C24 substrates to C26 products. This compound is the direct product of the rate-limiting condensation step in VLC-PUFA synthesis [2]. In contrast, saturated analogs like 3-oxohexacosanoyl-CoA (C26:0) are generated by different elongase isoforms and are not intermediates in the ω-3 DHA pathway.

ELOVL4 substrate specificity

Class-level inference

Strict preference for C24:6 ω-3-CoA over saturated C16–C18 substrates

Context-dependent pathway reconstitution

Heterologous expression in yeast; enzyme assay conditions

Evidence Dimension	Enzymatic specificity for substrate chain length and desaturation
Target Compound Data	Generated by ELOVL4 using C24:6 ω-3-CoA; preferred substrate chain length ≥ C24 for ELOVL4
Comparator Or Baseline	Generic 3-oxoacyl-CoA synthases (e.g., FAE1) prefer C16–C18; CER6 prefers C22–C32 saturated/monounsaturated
Quantified Difference	ELOVL4 exhibits distinct substrate preference for polyunsaturated C24–C26 chains vs. saturated/monounsaturated substrates of other synthases
Conditions	Heterologous expression in yeast; enzymatic assays with defined acyl-CoA substrates [1]

Why This Matters

For researchers studying DHA biosynthesis or VLC-PUFA-related disorders (e.g., Stargardt disease), the use of non-cognate 3-oxoacyl-CoAs will not accurately reflect ELOVL4 activity, as this enzyme's kinetic parameters are specifically tuned to polyunsaturated C24 ω-3 substrates.

• [1] Millar, A. A., & Kunst, L. (1997). Very-long-chain fatty acid biosynthesis is controlled through the expression and specificity of the condensing enzyme. The Plant Journal, 12(1), 121–131. View Source
• [2] Carmona-Antoñanzas, G., Monroig, Ó., Dick, J. R., Davie, A., & Tocher, D. R. (2011). Biosynthesis of very long-chain fatty acids (C > 24) in Atlantic salmon: Cloning, functional characterisation, and tissue distribution of an Elovl4 elongase. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 159(3), 122–129. View Source

Differential β-Oxidation Rates: C24:6 ω-3 vs. C22:6 ω-3

The immediate precursor to (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is (6Z,9Z,12Z,15Z,18Z,21Z)-tetracosahexaenoyl-CoA (C24:6 ω-3-CoA). While direct kinetic data for the 3-oxo derivative are not available, studies on the metabolic fate of its immediate precursor provide critical context. In cultured human skin fibroblasts, the oxidation rate of [1-¹⁴C] 24:6 ω-3 was 2.7 times higher than that of [1-¹⁴C] 22:6 ω-3 (DHA) [1]. This quantitative difference demonstrates that the C24:6 ω-3 → C26:6 ω-3 3-oxo intermediate step is embedded within a metabolic context that is fundamentally distinct from that of the final DHA product. The subsequent peroxisomal β-oxidation of the C24:6 ω-3 backbone (derived after reduction, dehydration, and reduction of the 3-oxo compound) produces DHA-CoA, but the initial 3-oxo intermediate exists in a high-oxidation-flux environment.

Oxidation rate differential

Cross-study comparable

2.7-fold higher oxidation for C24:6 ω-3 vs. C22:6 ω-3

Reported metabolic flux context

Cultured human skin fibroblasts, ¹⁴C-labeled substrates

Evidence Dimension	Oxidation rate (metabolic flux to CO₂ and water-soluble products)
Target Compound Data	Not directly measured; precursor (C24:6 ω-3) oxidation rate is 2.7-fold higher than C22:6 ω-3
Comparator Or Baseline	C22:6 ω-3 (DHA)
Quantified Difference	2.7-fold higher oxidation for C24:6 ω-3 vs. C22:6 ω-3
Conditions	Cultured human skin fibroblasts, [1-¹⁴C]-labeled substrates

Why This Matters

This flux differential underscores that (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA resides at a metabolic branch point with high oxidative turnover, making it essential for studies of peroxisomal β-oxidation disorders (e.g., Zellweger syndrome) where DHA synthesis is impaired.

• [1] Ferdinandusse, S., Denis, S., Dacremont, G., & Wanders, R. J. (2003). Studies on the metabolic fate of n-3 polyunsaturated fatty acids. Journal of Lipid Research, 44(10), 1992–1997. View Source

Thioesterase Discrimination: C22:6 vs. C24:6 ω-3-CoA Hydrolysis

The metabolic fate of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is ultimately tied to the handling of its downstream product, C24:6 ω-3-CoA. Thioesterase activity in mouse kidney peroxisomes and mitochondria hydrolyzes C22:6 ω-3-CoA (DHA-CoA) 1.7 times faster than C24:6 ω-3-CoA [1]. This differential hydrolysis rate contributes to the channeling of C24:6 ω-3-CoA toward β-oxidation to produce DHA-CoA, while DHA-CoA is more rapidly hydrolyzed to free DHA for incorporation into membrane lipids. The 3-oxo intermediate sits upstream of this regulated hydrolysis step, and its accumulation or depletion in assays will be influenced by the downstream thioesterase activity that distinguishes between chain lengths.

Thioesterase hydrolysis rate

Cross-study comparable

1.7-fold faster hydrolysis of C22:6 ω-3-CoA vs. C24:6 ω-3-CoA

Supports chain-length discrimination

Mouse kidney peroxisomes, in vitro assay

Evidence Dimension	Thioesterase hydrolysis rate
Target Compound Data	Not directly measured; downstream C24:6 ω-3-CoA hydrolysis rate relative to C22:6 ω-3-CoA
Comparator Or Baseline	C22:6 ω-3-CoA (DHA-CoA) hydrolysis rate
Quantified Difference	C22:6 ω-3-CoA hydrolyzed 1.7-fold faster than C24:6 ω-3-CoA
Conditions	Mouse kidney peroxisomes and mitochondria, in vitro thioesterase assay

Why This Matters

For studies involving peroxisomal acyl-CoA thioesterases or DHA trafficking, the use of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA ensures that the measured kinetics reflect the authentic substrate chain length and desaturation pattern, which are recognized differently by the thioesterase machinery.

• [1] Ferdinandusse, S., Denis, S., Dacremont, G., & Wanders, R. J. (2003). Studies on the metabolic fate of n-3 polyunsaturated fatty acids. Journal of Lipid Research, 44(10), 1992–1997. View Source

Acyl-CoA Oxidase Activity Parity for C24:6 and C22:6 ω-3-CoA

Peroxisomal acyl-CoA oxidase (ACOX1), the first enzyme of peroxisomal β-oxidation, exhibits similar specific activities for C24:6 ω-3-CoA and C22:6 ω-3-CoA in mouse kidney peroxisomes [1]. This parity indicates that the enzyme does not kinetically discriminate between these two substrates, meaning that the differential metabolic fates (oxidation vs. incorporation) observed for C24:6 ω-3 and C22:6 ω-3 are not due to differences in ACOX1 activity. Consequently, the upstream steps involving (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA and its subsequent reduction/dehydration/reduction to C26:6 ω-3-CoA, followed by one cycle of peroxisomal β-oxidation to C24:6 ω-3-CoA, are the key determinants of pathway flux. This compound therefore represents a critical control point whose perturbation cannot be modeled using generic 3-oxoacyl-CoAs.

Acyl-CoA oxidase activity parity

Cross-study comparable

Similar specific activities for C24:6 ω-3-CoA and C22:6 ω-3-CoA

No kinetic bottleneck for pathway interpretation

Mouse kidney peroxisomes, ACOX1 assay

Evidence Dimension	Peroxisomal acyl-CoA oxidase specific activity
Target Compound Data	Not directly measured; downstream C24:6 ω-3-CoA activity is similar to C22:6 ω-3-CoA
Comparator Or Baseline	C22:6 ω-3-CoA
Quantified Difference	Similar specific activities (no significant difference)
Conditions	Mouse kidney peroxisomes, in vitro ACOX1 assay

Why This Matters

This finding reinforces that the unique structural features of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA—specifically its C26 chain length and hexaenoic desaturation—are required for accurate reconstitution of the DHA biosynthetic pathway, as downstream β-oxidation enzymes do not provide a kinetic bottleneck that would mask upstream differences.

• [1] Ferdinandusse, S., Denis, S., Dacremont, G., & Wanders, R. J. (2003). Studies on the metabolic fate of n-3 polyunsaturated fatty acids. Journal of Lipid Research, 44(10), 1992–1997. View Source

C24:6 ω-3 Accumulation in ACOX1-Deficient Cells

The biological significance of the C24:6 ω-3 → C26:6 ω-3 3-oxo intermediate step is highlighted by studies in human skin fibroblasts from patients with acyl-CoA oxidase (ACOX1) deficiency. These cells, which are unable to perform the first step of peroxisomal β-oxidation, accumulate 2–5 times more radiolabeled C24:6 ω-3 than do control cells when incubated with labeled precursors [1]. This accumulation directly demonstrates that the elongation step producing the C26:6 ω-3 3-oxo intermediate (and its subsequent conversion to C26:6 ω-3-CoA) is upstream of the peroxisomal block, and that the retroconversion of C24:6 ω-3 to DHA requires functional peroxisomal β-oxidation. (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the direct product of the elongation step that feeds this peroxisomal pathway.

Accumulation in ACOX1 deficiency

Cross-study comparable

2–5-fold higher C24:6 ω-3 accumulation in ACOX1-deficient fibroblasts

Supports peroxisomal disorder modeling

Human skin fibroblasts, patient-derived cells

Evidence Dimension	Accumulation of C24:6 ω-3 in ACOX1-deficient vs. control cells
Target Compound Data	Precursor C24:6 ω-3 accumulates 2–5× in ACOX1-deficient fibroblasts
Comparator Or Baseline	Control human skin fibroblasts
Quantified Difference	2–5-fold higher accumulation of C24:6 ω-3 in ACOX1-deficient cells
Conditions	Human skin fibroblasts from ACOX1-deficient patients, incubation with [1-¹⁴C]-labeled precursors

Why This Matters

For investigators studying peroxisomal biogenesis disorders (PBDs) or developing assays for ACOX1 activity, (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the relevant upstream substrate that feeds the defective pathway, and its use is essential for accurate disease modeling and drug screening.

• [1] Su, H. M., Moser, A. B., Moser, H. W., & Watkins, P. A. (2001). Peroxisomal straight-chain Acyl-CoA oxidase and D-bifunctional protein are essential for the retroconversion step in docosahexaenoic acid synthesis. Journal of Biological Chemistry, 276(41), 38115–38120. View Source

ELOVL4 Kinetic Preference for Polyunsaturated C24 Substrates

Functional characterization of ELOVL4 from Atlantic salmon (which shares high homology with human ELOVL4) demonstrates that this elongase efficiently converts C24:0 and C26:0 saturated fatty acids, but also effectively elongates C20 and C22 polyunsaturated fatty acids to products up to C36 [1]. However, the specific production of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA requires the polyunsaturated C24:6 ω-3 substrate. Studies on black seabream Elovl4a and Elovl4b proteins show that they utilize all assayed C18–22 PUFA substrates except 22:6 ω-3, and notably elongate 20:5 ω-3 and 22:5 ω-3 to 24:5 ω-3, which can then be desaturated and β-oxidized to DHA [2]. This chain-length and desaturation specificity distinguishes the ω-3 hexaenoic 3-oxo intermediate from saturated or monounsaturated C26 3-oxoacyl-CoAs.

ELOVL4 kinetic preference

Class-level inference

Efficient elongation of polyunsaturated C24 ω-3 vs. saturated C24:0

Relevant for DHA-specific pathway reconstitution

Salmon Elovl4 expressed in yeast; FAME analysis

Evidence Dimension	ELOVL4 substrate chain-length and desaturation preference
Target Compound Data	Product of C24:6 ω-3 elongation; ELOVL4 shows activity toward polyunsaturated C20–C24 substrates
Comparator Or Baseline	Saturated C24:0 and C26:0 substrates also utilized but not relevant to DHA pathway
Quantified Difference	ELOVL4 exhibits broad chain-length tolerance but distinct pathway-specific role for C24:6 ω-3 → C26:6 ω-3 3-oxo intermediate
Conditions	Heterologous expression in yeast; fatty acid methyl ester (FAME) analysis by GC-MS [1] [2]

Why This Matters

For enzymologists studying ELOVL4 kinetics or screening for ELOVL4 inhibitors/modulators, (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the authentic reaction product when using the physiologically relevant C24:6 ω-3-CoA substrate, enabling accurate determination of Kₘ, Vₘₐₓ, and inhibitor potency in the context of DHA biosynthesis.

• [1] Carmona-Antoñanzas, G., Monroig, Ó., Dick, J. R., Davie, A., & Tocher, D. R. (2011). Biosynthesis of very long-chain fatty acids (C > 24) in Atlantic salmon: Cloning, functional characterisation, and tissue distribution of an Elovl4 elongase. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 159(3), 122–129. View Source
• [2] Jin, M., Monroig, Ó., Navarro, J. C., Tocher, D. R., & Zhou, Q. C. (2017). Molecular and functional characterisation of two elovl4 elongases involved in the biosynthesis of very long-chain (> C24) polyunsaturated fatty acids in black seabream Acanthopagrus schlegelii. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 212, 41–50. View Source

3-Oxo-DHA-CoA: Research and Industrial Applications

ELOVL4 Assays and Inhibitor Screening for Stargardt Disease

As the direct product of the ELOVL4-catalyzed condensation of C24:6 ω-3-CoA and malonyl-CoA, (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the definitive substrate for studying ELOVL4 kinetics, specificity, and inhibition. Mutations in ELOVL4 cause Stargardt disease type 3 (STGD3), an autosomal dominant macular dystrophy [1]. Using this compound as a standard in LC-MS/MS-based enzyme assays enables precise quantification of ELOVL4 activity, facilitating high-throughput screening of small-molecule modulators or evaluation of patient-derived mutations on enzyme function. Generic 3-oxoacyl-CoA standards cannot substitute due to ELOVL4's distinct substrate preference for polyunsaturated C24 ω-3 chains [2].

Peroxisomal β-Oxidation Flux and Zellweger Disease Modeling

(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the key intermediate linking ER elongation to peroxisomal β-oxidation in the DHA biosynthetic pathway. In peroxisomal biogenesis disorders (e.g., Zellweger syndrome) and isolated enzyme deficiencies (e.g., ACOX1 deficiency), the conversion of C24:6 ω-3 to DHA is impaired, leading to DHA deficiency and accumulation of C24:6 ω-3 [1]. This compound enables researchers to trace metabolic flux through the elongation–β-oxidation axis, quantify the activity of 3-oxoacyl-CoA reductase, 3-hydroxyacyl-CoA dehydratase, and enoyl-CoA reductase in the ER, and assess the impact of peroxisomal dysfunction on VLC-PUFA metabolism. Its use is critical for developing biomarkers and therapeutic strategies for peroxisomal disorders.

Metabolic Engineering for DHA Biosynthesis in Heterologous Hosts

For industrial biotechnology applications aiming to produce DHA in yeast, algae, or plants, (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA serves as an essential analytical standard for monitoring pathway flux and identifying metabolic bottlenecks. The ELOVL4-catalyzed step is rate-limiting in VLC-PUFA biosynthesis [1], and accurate quantification of this 3-oxo intermediate by LC-MS/MS is necessary to optimize gene expression, balance precursor pools (e.g., malonyl-CoA), and troubleshoot low DHA yields. Unlike saturated VLCFA intermediates, this ω-3 hexaenoic 3-oxo-CoA is specifically required for the DHA pathway and cannot be inferred from generic acyl-CoA measurements.

Thioesterase and 3-Oxoacyl-CoA Thiolase Activity Assays

The distinct chain length (C26) and hexaenoic desaturation pattern of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA make it an ideal substrate for characterizing the substrate specificity of peroxisomal 3-oxoacyl-CoA thiolase (EC 2.3.1.16) and acyl-CoA thioesterases. Studies have shown that thioesterase activity discriminates between C24:6 ω-3-CoA and C22:6 ω-3-CoA with a 1.7-fold difference in hydrolysis rate [1]. Using the 3-oxo derivative allows for direct measurement of the thiolytic cleavage step that produces acetyl-CoA and C24:6 ω-3-CoA, or the hydrolysis of the 3-oxo group itself, providing critical kinetic parameters for enzyme characterization and inhibitor development.

Application

Selection Property

Validation Focus

ELOVL4 kinetic / inhibitor screening

C24:6 ω-3 substrate specificity

Enzyme kinetics and mutation impact

Peroxisomal β-oxidation pathway studies

Upstream C26 hexaenoic intermediate

Flux analysis in disease models

Metabolic engineering for DHA yield

Rate-limiting pathway intermediate

Precursor balancing and bottleneck identification

Thioesterase / thiolase specificity assays

C26 polyunsaturated 3-oxoacyl-CoA substrate

Kinetic parameters and inhibitor development

• [1] Su, H. M., Moser, A. B., Moser, H. W., & Watkins, P. A. (2001). Peroxisomal straight-chain Acyl-CoA oxidase and D-bifunctional protein are essential for the retroconversion step in docosahexaenoic acid synthesis. Journal of Biological Chemistry, 276(41), 38115–38120. View Source
• [2] Carmona-Antoñanzas, G., Monroig, Ó., Dick, J. R., Davie, A., & Tocher, D. R. (2011). Biosynthesis of very long-chain fatty acids (C > 24) in Atlantic salmon: Cloning, functional characterisation, and tissue distribution of an Elovl4 elongase. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 159(3), 122–129. View Source